Cas no 15943-83-6 (Ethyl 1-(4-chlorophenyl)-3-methylpyrazole-5-carboxylate)

• Product Name: Ethyl 1-(4-chlorophenyl)-3-methylpyrazole-5-carboxylate
• CAS No: 15943-83-6
• MF: C₁₃H₁₃ClN₂O₂
• MW: 264.707522153854
• CID: 4610619
• Update Time: 2025-10-21

Ethyl 1-(4-chlorophenyl)-3-methylpyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(4-chlorophenyl)-3-methylpyrazole-5-carboxylate
• ETHYL 1-(4-CHLOROPHENYL)-3-METHYL-1H-PYRAZOLE-5-CARBOXYLATE
• ETHYL 2-(4-CHLOROPHENYL)-5-METHYLPYRAZOLE-3-CARBOXYLATE

• Inchi： 1S/C13H13ClN2O2/c1-3-18-13(17)12-8-9(2)15-16(12)11-6-4-10(14)5-7-11/h4-8H,3H2,1-2H3
• InChI Key： ZLMFYQOLMSOSLZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C(=O)OCC)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• XLogP3: 3.5
• Topological Polar Surface Area: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Ethyl 1-(4-chlorophenyl)-3-methylpyrazole-5-carboxylate

Comprehensive Overview of Ethyl 1-(4-chlorophenyl)-3-methylpyrazole-5-carboxylate (CAS No. 15943-83-6)

Ethyl 1-(4-chlorophenyl)-3-methylpyrazole-5-carboxylate (CAS No. 15943-83-6) is a specialized organic compound widely recognized for its versatile applications in agrochemical and pharmaceutical research. This pyrazole derivative features a 4-chlorophenyl group and an ethyl carboxylate moiety, making it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by the pyrazole ring and ester functional group, has attracted significant attention for designing novel bioactive molecules.

In recent years, the demand for heterocyclic compounds like Ethyl 1-(4-chlorophenyl)-3-methylpyrazole-5-carboxylate has surged due to their role in developing crop protection agents and pharmaceutical intermediates. Researchers frequently explore its potential as a scaffold for pesticide synthesis, particularly in formulations targeting pest resistance management—a hot topic in sustainable agriculture. The compound’s chlorinated aromatic system enhances its binding affinity to biological targets, a property leveraged in structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS 15943-83-6 is often prepared via cyclocondensation reactions involving hydrazines and β-ketoesters. Its ethyl ester group offers flexibility for further derivatization, such as hydrolysis to carboxylic acids or transesterification. These transformations are critical for optimizing bioavailability and metabolic stability in drug discovery—a recurring theme in AI-driven queries about "improving drug-like properties."

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, the compound’s chlorophenyl component necessitates evaluation under green chemistry principles. Recent publications highlight its compatibility with catalyzed coupling reactions, aligning with trends toward atom-efficient synthesis. This aspect resonates with search trends like "eco-friendly heterocycle synthesis" and "catalytic methods for pyrazoles."

Analytical characterization of Ethyl 1-(4-chlorophenyl)-3-methylpyrazole-5-carboxylate typically employs HPLC, NMR, and mass spectrometry. Its chromatographic purity is crucial for industrial applications, where impurities may affect downstream reactions. FAQs such as "How to purify pyrazole carboxylates?" or "NMR peaks for 4-chlorophenylpyrazoles" reflect user interest in quality control protocols.

In conclusion, 15943-83-6 exemplifies the intersection of medicinal chemistry and agrochemical innovation. Its structural features and reactivity profile position it as a key player in addressing challenges like pest resistance and drug design efficiency—topics dominating scientific discourse and search engine queries alike.